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Compound of Interest

Compound Name: Heneicosanyl lignocerate

Cat. No.: B15548288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heneicosanyl lignocerate is a wax ester, a type of lipid molecule composed of a long-chain

fatty alcohol (heneicosanol) and a very-long-chain saturated fatty acid (lignoceric acid). As a

member of the wax ester class, it is characterized by its significant hydrophobicity and stability.

This document provides a detailed overview of the chemical structure, formula, and constituent

components of heneicosanyl lignocerate. Due to the limited availability of specific

experimental data for this particular ester, this guide also presents key physicochemical

properties of its constituent molecules, heneicosanol and lignoceric acid, to offer a foundational

understanding. A generalized experimental workflow for the synthesis of such esters is also

described.

Chemical Structure and Formula
Heneicosanyl lignocerate is the ester product of the condensation reaction between

heneicosanol, a 21-carbon primary fatty alcohol, and lignoceric acid, a 24-carbon saturated

fatty acid.

The chemical structure of heneicosanyl lignocerate is characterized by an ester bond (-

COO-) linking the 21-carbon alkyl group of heneicosanol to the carbonyl group of lignoceric

acid.
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The chemical formula for heneicosanol is C₂₁H₄₄O, and for lignoceric acid, it is C₂₄H₄₈O₂. The

esterification reaction results in the elimination of one molecule of water (H₂O).

Therefore, the chemical formula for heneicosanyl lignocerate is C₄₅H₉₀O₂.

Physicochemical Properties of Constituent
Molecules
Quantitative data for heneicosanyl lignocerate is not readily available in public databases.

However, the properties of its precursor molecules provide insight into its likely characteristics.

Property Heneicosanol Lignoceric Acid

Molecular Formula C₂₁H₄₄O C₂₄H₄₈O₂

Molecular Weight 312.6 g/mol 368.6 g/mol

Appearance White solid White crystalline solid

Melting Point 68-71 °C 81-84 °C

Boiling Point 381.5 °C (at 760 mmHg) 481.9 °C (at 760 mmHg)

Solubility
Insoluble in water; soluble in

organic solvents

Insoluble in water; soluble in

hot ethanol, ether, and

benzene

Experimental Protocols: Synthesis of Wax Esters
The synthesis of henecosanyl lignocerate can be achieved through standard esterification

methods. A common laboratory-scale procedure is the Fischer-Speier esterification.

Objective: To synthesize heneicosanyl lignocerate from heneicosanol and lignoceric acid.

Materials:

Heneicosanol

Lignoceric acid
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A suitable acidic catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

An organic solvent (e.g., toluene, hexane) to facilitate the reaction and azeotropically remove

water.

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Purification system (e.g., column chromatography with silica gel)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve equimolar amounts of heneicosanol and

lignoceric acid in the chosen organic solvent.

Catalyst Addition: Add a catalytic amount of the acid catalyst to the solution.

Esterification: Equip the flask with a Dean-Stark apparatus and a reflux condenser. Heat the

mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark

trap, driving the equilibrium towards the formation of the ester.

Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer

Chromatography (TLC) until the starting materials are consumed.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,

followed by a wash with brine.
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Drying and Concentration: Dry the organic layer over a drying agent, filter, and concentrate

the solvent using a rotary evaporator to obtain the crude product.

Purification: Purify the crude heneicosanyl lignocerate using column chromatography to

separate it from any unreacted starting materials and byproducts.

Visualization of Synthesis Pathway
The following diagram illustrates the generalized workflow for the synthesis of a wax ester like

heneicosanyl lignocerate.

Reactants:
Heneicosanol & Lignoceric Acid

+ Acid Catalyst in Solvent

Esterification Reaction
(Reflux with Dean-Stark)

Neutralization & Washing
(Sodium Bicarbonate, Brine)

Drying & Solvent Removal
(Anhydrous Na2SO4, Rotary Evaporator)

Purification
(Column Chromatography)

Pure Heneicosanyl Lignocerate
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Caption: Workflow for the synthesis of heneicosanyl lignocerate.

The logical relationship of the esterification reaction is depicted in the following diagram.

Heneicosanol C₂₁H₄₄O

+

Lignoceric Acid C₂₄H₄₈O₂

H⁺

(Acid Catalyst) +

Heneicosanyl Lignocerate C₄₅H₉₀O₂

Water H₂O

   

Click to download full resolution via product page

Caption: Fischer-Speier esterification of heneicosanol and lignoceric acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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